Cas no 1326811-79-3 (3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326811-79-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4694685
• Update Time: 2025-06-20

3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid

• Inchi： 1S/C12H13NO4/c1-12(11(14)15)7-10(13-17-12)8-4-3-5-9(6-8)16-2/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： WKSLRCLPVROTNZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(C)CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 235.084
• Monoisotopic Mass: 235.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.2±55.0 °C at 760 mmHg
• Flash Point: 196.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Introduction to 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326811-79-3)

3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by the CAS number 1326811-79-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both an oxazole ring and a carboxylic acid moiety makes it a versatile scaffold for further derivatization and exploration of its pharmacological properties.

The compound's structure consists of a 3-methoxyphenyl group attached to a 4,5-dihydro-1,2-oxazole core, with a methyl substituent at the 5-position and a carboxylic acid group at the 5-position of the oxazole ring. This particular arrangement of functional groups suggests that 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known for their stability and ability to engage in hydrogen bonding, which can be exploited in the design of bioactive molecules. The 3-(3-Methoxyphenyl) moiety introduces hydrophobicity and electronic properties that can modulate the compound's binding affinity to biological targets. Additionally, the carboxylic acid group provides a site for further functionalization, allowing chemists to explore various derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid is its potential as a building block for more complex molecules. The oxazole ring is a common feature in many pharmacologically active compounds, and its incorporation into this scaffold suggests that it may have similar properties. Furthermore, the presence of the methyl group at the 5-position can influence the electronic distribution around the ring, potentially affecting its reactivity and interactions with biological systems.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. These molecules often exhibit favorable pharmacokinetic properties and can be tailored to target specific biological pathways. The oxazole derivative described here is no exception and has shown promise in preliminary screenings for various therapeutic applications. Its unique structural features make it an attractive candidate for further optimization and development into novel therapeutic agents.

The synthesis of 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 3-methoxybenzaldehyde and methyl acetoacetate, which are then coupled to form the oxazole core. Subsequent functionalization steps introduce the necessary substituents to yield the final product. This synthetic route underscores the compound's accessibility and feasibility for large-scale production if needed.

In terms of biological activity, early studies on related oxazole derivatives have revealed potential applications in areas such as anti-inflammatory and antimicrobial therapy. The structural motifs present in 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid suggest that it may share some of these properties. However, more extensive research is required to fully elucidate its pharmacological profile. Preclinical studies are being planned to evaluate its efficacy and safety in vitro and in vivo.

The importance of computational methods in drug discovery cannot be overstated. Molecular modeling techniques are being employed to predict how 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid interacts with potential biological targets. These simulations can provide valuable insights into its binding affinity and mode of action before costly experimental trials are conducted. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the drug discovery process significantly.

The versatility of this compound also extends to its potential use as an intermediate in more complex synthetic schemes. Chemists are exploring ways to modify its structure further to create novel derivatives with enhanced biological activity or improved pharmacokinetic properties. This adaptability makes 3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid a valuable asset in medicinal chemistry research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact specifically with disease-causing targets. The oxazole derivative discussed here represents another step forward in this endeavor. Its unique structural features and promising preclinical data make it a compound worth watching as research progresses.

In conclusion,3-(3-Methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326811-79) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its structural complexity and functional diversity make it an excellent candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.